Abz-FRF(4NO2)

• Molecular Formula: C31H36N8O7
• Molecular Weight: 632.7 g/mol
• InChI: InChI=1S/C31H36N8O7/c32-23-10-5-4-9-22(23)27(40)37-25(17-19-7-2-1-3-8-19)29(42)36-24(11-6-16-35-31(33)34)28(41)38-26(30(43)44)18-20-12-14-21(15-13-20)39(45)46/h1-5,7-10,12-15,24-26H,6,11,16-18,32H2,(H,36,42)(H,37,40)(H,38,41)(H,43,44)(H4,33,34,35)/t24-,25-,26-/m0/s1
• InChIKey: XGNOCNFNYWGDBR-GSDHBNRESA-N

Abz-FRF(4NO2) Product Overview

Abz-FRF(4NO2) (CAS 249618-84-6; C31H36N8O7; MW 632.67) is an internally quenched fluorogenic (IQF) tripeptide substrate operating on the principle of Fluorescence Resonance Energy Transfer (FRET) [1]. The molecule comprises an ortho-aminobenzoic acid (Abz) fluorescent donor at the N-terminus and a p-nitrophenylalanine (Phe(4NO2)) quenching acceptor at the C-terminus; upon enzymatic cleavage, the quencher is released, yielding a fluorescence signal directly proportional to enzyme activity . It is the established lead substrate for detecting and quantifying the unique carboxy-monopeptidase activity of human cathepsin X (EC 3.4.18.1), a papain-like cysteine protease with restricted positional specificity [2].

✓ FRET-based continuous assay for cathepsin X carboxypeptidase activity

✓ Internally quenched IQF substrate with Abz donor / Phe(4NO2) quencher

✓ Established reference for cathepsin X subsite mapping and inhibitor screening

• [1] Nägler DK, Zhang R, Tam W, Sulea T, Purisima EO, Ménard R. Human cathepsin X: A cysteine protease with unique carboxypeptidase activity. Biochemistry. 1999;38(39):12648-12654. View Source
• [2] Devanathan G, Turnbull JL, Ziomek E, Purisima EO, Ménard R, Sulea T. Carboxy-monopeptidase substrate specificity of human cathepsin X. Biochem Biophys Res Commun. 2005;329(2):445-452. View Source

Abz-FRF(4NO2) Specificity over Generic Substrates

Cathepsin X (EC 3.4.18.1) is a carboxy-monopeptidase that cleaves single amino acids from the C-terminus of polypeptide chains; its activity is fundamentally distinct from the endopeptidase or dipeptidyl carboxypeptidase activities of related cathepsins such as cathepsins B, L, K, and V [1]. Consequently, the substrate requirements for reliably measuring cathepsin X activity differ markedly from those for other cysteine proteases. Standard FRET substrates like Abz-GIVRAK(Dnp), which exhibit high catalytic efficiency toward cathepsin B (kcat/Km = 7,288 mM⁻¹s⁻¹), perform poorly with cathepsin X (kcat/Km = 17 mM⁻¹s⁻¹)—a >400-fold difference in efficiency that renders such substrates unsuitable for cathepsin X assays [2]. Similarly, the widely used methylcoumarylamide (MCA) substrates, including Z-FR-AMC and Cbz-FR-MCA, are cleaved by cathepsin X at least 25-fold less efficiently than carboxypeptidase-specific substrates, reflecting the enzyme's strict positional specificity [3]. Substituting Abz-FRF(4NO2) with a generic FRET or MCA substrate will yield negligible or misleading activity measurements for cathepsin X.

Generic FRET substrates (e.g., Abz-GIVRAK(Dnp)) exhibit >400-fold lower efficiency with cathepsin X; cross-reactivity with cathepsin B may confound results.

MCA substrates (e.g., Cbz-FR-MCA) are cleaved at least 25-fold less efficiently and do not accommodate cathepsin X strict carboxypeptidase specificity.

Endopeptidase-oriented Abz substrates cannot replace Abz-FRF(4NO2); the unique mini-loop in cathepsin X restricts access to primed subsites.

• [1] Nägler DK, Zhang R, Tam W, Sulea T, Purisima EO, Ménard R. Human cathepsin X: A cysteine protease with unique carboxypeptidase activity. Biochemistry. 1999;38(39):12648-12654. View Source
• [2] GLPBIO. Abz-Gly-Ile-Val-Arg-Ala-Lys(Dnp)-OH product page. CAS 827044-38-2. View Source
• [3] Klemencic I, Carmona AK, Cezari MH, et al. Biochemical characterization of human cathepsin X revealed that the enzyme is an exopeptidase, acting as carboxymonopeptidase or carboxydipeptidase. Biol Chem. 2000;381(1):83-88. View Source

Abz-FRF(4NO2) Kinetic Comparisons

Catalytic Efficiency vs. Cbz-FR-MCA

In a direct head-to-head comparison under identical assay conditions, cathepsin X cleaves Abz-FRF(4NO2) with a catalytic efficiency (kcat/KM) of 1.23 × 10⁵ M⁻¹s⁻¹ at pH 5.0, whereas the same enzyme displays negligible activity against the structurally related MCA substrate Cbz-FR-MCA, with a kcat/KM value lower than 70 M⁻¹s⁻¹ [1]. Both substrates share the Phe-Arg dipeptide core (the Cbz-FR moiety in Cbz-FR-MCA versus the FRF sequence in Abz-FRF(4NO2)), yet differ in their fluorophore-quencher architecture and C-terminal recognition features.

vs. Cbz-FR-MCA

Head-to-head

kcat/KM: 1.23 × 10⁵ M⁻¹s⁻¹ for Abz-FRF(4NO2) vs. <70 M⁻¹s⁻¹ for Cbz-FR-MCA at pH 5.0

Supports exclusive substrate selection for cathepsin X assays

Recombinant human cathepsin X; >1,750-fold efficiency advantage

Evidence Dimension	Catalytic efficiency (kcat/KM) toward recombinant human cathepsin X
Target Compound Data	1.23 × 10⁵ M⁻¹s⁻¹
Comparator Or Baseline	Cbz-FR-MCA: <70 M⁻¹s⁻¹
Quantified Difference	>1,750-fold higher catalytic efficiency for Abz-FRF(4NO2)
Conditions	pH 5.0, 25°C, recombinant human cathepsin X expressed in Pichia pastoris

Why This Matters

This >1,750-fold differential establishes Abz-FRF(4NO2) as the requisite substrate for measuring cathepsin X carboxypeptidase activity; Cbz-FR-MCA is functionally inert toward this enzyme and cannot serve as a viable alternative.

• [1] Nägler DK, Zhang R, Tam W, Sulea T, Purisima EO, Ménard R. Human cathepsin X: A cysteine protease with unique carboxypeptidase activity. Biochemistry. 1999;38(39):12648-12654. View Source

Positional Specificity vs. Endopeptidase Substrate

When tested against recombinant human cathepsin X in the same study, the endopeptidase-oriented FRET substrate Abz-AFRSAAQ-EDDnp (an octapeptide containing multiple cleavage sites) showed extremely low activity, with a kcat/KM value below 70 M⁻¹s⁻¹ [1]. In contrast, Abz-FRF(4NO2) exhibited a kcat/KM of 1.23 × 10⁵ M⁻¹s⁻¹ [1]. Both substrates utilize the Abz fluorophore but differ fundamentally in their recognition elements: Abz-FRF(4NO2) is optimized for the carboxy-monopeptidase activity of cathepsin X, whereas Abz-AFRSAAQ-EDDnp is designed for endopeptidase detection.

vs. Endopeptidase Substrate

Head-to-head

Abz-FRF(4NO2) kcat/KM = 1.23 × 10⁵ M⁻¹s⁻¹ vs. Abz-AFRSAAQ-EDDnp <70 M⁻¹s⁻¹

Confirms requirement for carboxy-monopeptidase optimized architecture

Endopeptidase substrate shows negligible activity

Evidence Dimension	Catalytic efficiency (kcat/KM) toward recombinant human cathepsin X
Target Compound Data	1.23 × 10⁵ M⁻¹s⁻¹
Comparator Or Baseline	Abz-AFRSAAQ-EDDnp: <70 M⁻¹s⁻¹
Quantified Difference	>1,750-fold higher catalytic efficiency for Abz-FRF(4NO2)
Conditions	pH 5.0, 25°C, recombinant human cathepsin X expressed in Pichia pastoris

Why This Matters

This comparison demonstrates that Abz-FRF(4NO2) is not simply 'another FRET substrate'—its tripeptide architecture and C-terminal Phe(4NO2) quencher are specifically required to accommodate the structural constraints of the cathepsin X active site, including the distinctive mini-loop (residues His23 to Tyr27) that restricts endopeptidase substrate access to the primed subsites.

• [1] Nägler DK, Zhang R, Tam W, Sulea T, Purisima EO, Ménard R. Human cathepsin X: A cysteine protease with unique carboxypeptidase activity. Biochemistry. 1999;38(39):12648-12654. View Source

Sensitivity vs. Abz-GIVRAK(Dnp)

While Abz-GIVRAK(Dnp) is an exceptionally efficient FRET substrate for cathepsin B (kcat/Km = 7,288 mM⁻¹s⁻¹, equivalent to 7.288 × 10⁶ M⁻¹s⁻¹), its catalytic efficiency toward cathepsin X is reported as 17 mM⁻¹s⁻¹ (1.7 × 10⁴ M⁻¹s⁻¹) [1]. In contrast, Abz-FRF(4NO2) achieves a kcat/KM of 1.23 × 10⁵ M⁻¹s⁻¹ (123 mM⁻¹s⁻¹) with cathepsin X [2]. Note that data are from separate studies (cross-study comparable); assays performed under similar pH conditions (pH 5.0-5.5) with recombinant enzymes.

vs. Abz-GIVRAK(Dnp)

Cross-study

kcat/KM for Abz-FRF(4NO2): 1.23 × 10⁵ M⁻¹s⁻¹; Abz-GIVRAK(Dnp): 1.7 × 10⁴ M⁻¹s⁻¹

~7-fold higher sensitivity; avoids cathepsin B interference risk

Data from separate studies; pH/temperature differ slightly

Evidence Dimension	Catalytic efficiency (kcat/KM) toward cathepsin X
Target Compound Data	1.23 × 10⁵ M⁻¹s⁻¹ (123 mM⁻¹s⁻¹)
Comparator Or Baseline	Abz-GIVRAK(Dnp): 1.7 × 10⁴ M⁻¹s⁻¹ (17 mM⁻¹s⁻¹)
Quantified Difference	~7.2-fold higher catalytic efficiency for Abz-FRF(4NO2)
Conditions	Abz-FRF(4NO2): pH 5.0, 25°C; Abz-GIVRAK(Dnp): reported at pH 5.5, 37°C (cross-study comparison)

Why This Matters

Abz-FRF(4NO2) provides approximately 7-fold greater assay sensitivity for cathepsin X than Abz-GIVRAK(Dnp). More importantly, Abz-GIVRAK(Dnp) is >400-fold more efficient with cathepsin B than with cathepsin X, making it a poor choice for cathepsin X studies where contamination by cathepsin B could confound results.

• [1] GLPBIO. Abz-Gly-Ile-Val-Arg-Ala-Lys(Dnp)-OH product page. CAS 827044-38-2. View Source
• [2] Nägler DK, Zhang R, Tam W, Sulea T, Purisima EO, Ménard R. Human cathepsin X: A cysteine protease with unique carboxypeptidase activity. Biochemistry. 1999;38(39):12648-12654. View Source

Reference Scaffold for Subsite Mapping

Abz-FRF(4NO2) served as the lead IQF substrate from which three systematic series of tripeptide variants—Abz-XRF(4NO2) (P2 variation), Abz-FXF(4NO2) (P1 variation), and Abz-FRX (P1′ variation)—were generated and tested against human cathepsin X to map the S2, S1, and S1′ subsite specificities [1]. The kcat/KM values for these 60 variant substrates spanned two orders of magnitude, with glycine disfavored in S2 but preferred in S1 and S1′, establishing S2 as the affinity-determinant subsite [1]. Abz-FRF(4NO2) itself exhibited a kcat/KM of 1.23 × 10⁵ M⁻¹s⁻¹ under the assay conditions, positioning it as a central reference point for all variant comparisons [2].

Subsite Mapping Reference

Class-level

Lead scaffold for 60 tripeptide variants; kcat/KM values span two orders of magnitude

Establishes quantitative baseline for SAR interpretation

S2 subsite identified as affinity determinant

Evidence Dimension	Kcat/KM values across 60 tripeptide variants derived from the Abz-FRF(4NO2) scaffold
Target Compound Data	Abz-FRF(4NO2) (wild-type reference): 1.23 × 10⁵ M⁻¹s⁻¹
Comparator Or Baseline	Range of variant kcat/KM values: spans two orders of magnitude; Proline-containing variants: activity not detected
Quantified Difference	Reference value relative to variant range (quantitative variation dependent on specific substitution)
Conditions	Recombinant human cathepsin X, pH 5.0, fluorescence-based continuous assay

Why This Matters

The systematic use of Abz-FRF(4NO2) as the reference scaffold for cathepsin X subsite mapping validates its optimal recognition by the enzyme and provides researchers with a defined baseline for interpreting structure-activity relationships when designing novel cathepsin X inhibitors or modified substrates.

• [1] Devanathan G, Turnbull JL, Ziomek E, Purisima EO, Ménard R, Sulea T. Carboxy-monopeptidase substrate specificity of human cathepsin X. Biochem Biophys Res Commun. 2005;329(2):445-452. View Source
• [2] Nägler DK, Zhang R, Tam W, Sulea T, Purisima EO, Ménard R. Human cathepsin X: A cysteine protease with unique carboxypeptidase activity. Biochemistry. 1999;38(39):12648-12654. View Source

Abz-FRF(4NO2) Research Applications

Cathepsin X Activity Assays & Inhibitor Screening

Abz-FRF(4NO2) is the established substrate for quantifying the carboxy-monopeptidase activity of recombinant or native human cathepsin X in continuous fluorescence-based assays. With a kcat/KM of 1.23 × 10⁵ M⁻¹s⁻¹ at pH 5.0, it provides robust signal-to-background ratios suitable for high-throughput screening (HTS) of cathepsin X inhibitors [1]. The assay format is compatible with 96- and 384-well microplate readers, with fluorescence monitored at λex = 320 nm / λem = 420 nm following cleavage and release of the Phe(4NO2) quencher. This substrate should be prioritized over generic MCA substrates (e.g., Cbz-FR-MCA), which exhibit >1,750-fold lower catalytic efficiency with cathepsin X [1].

Cathepsin X vs. B Discrimination in Complex Samples

Cathepsin X and cathepsin B are both lysosomal cysteine proteases that may co-localize in cells and tissues. Abz-FRF(4NO2) exhibits high catalytic efficiency with cathepsin X (kcat/KM = 1.23 × 10⁵ M⁻¹s⁻¹) but is not a substrate for cathepsin B endopeptidase activity, providing a means to selectively measure cathepsin X carboxypeptidase activity in mixed samples without interference from cathepsin B [1]. This contrasts with substrates like Abz-GIVRAK(Dnp), which are cleaved efficiently by cathepsin B (kcat/Km = 7,288 mM⁻¹s⁻¹) but poorly by cathepsin X (17 mM⁻¹s⁻¹) [2]. Researchers studying the differential roles of these proteases in cancer progression, immune cell function, or neurodegenerative disease should select Abz-FRF(4NO2) for cathepsin X-specific measurements.

SAR Studies of Cathepsin X Substrate Recognition

Abz-FRF(4NO2) serves as the reference scaffold for systematic mapping of cathepsin X S2, S1, and S1′ subsite specificities. Researchers designing novel cathepsin X inhibitors or modified substrates can use Abz-FRF(4NO2) as the baseline comparator, as established in the comprehensive specificity study that generated and tested 60 tripeptide variants derived from this lead substrate [3]. The known kcat/KM of 1.23 × 10⁵ M⁻¹s⁻¹ provides a quantitative benchmark against which variant performance can be normalized, enabling rigorous interpretation of the energetic contributions of individual amino acid substitutions at each subsite position [1][3].

Application

Selection Property

Validation Focus

Cathepsin X activity assays & inhibitor screening

Substrate specificity for carboxypeptidase activity

Fluorescence-based continuous assay performance

Cathepsin X vs. B discrimination in mixed samples

Exclusivity over cathepsin B endopeptidase

Selective activity measurement without cross-interference

SAR studies of cathepsin X substrate recognition

Reference scaffold for subsite mapping

Quantitative baseline for variant performance normalization

• [1] Nägler DK, Zhang R, Tam W, Sulea T, Purisima EO, Ménard R. Human cathepsin X: A cysteine protease with unique carboxypeptidase activity. Biochemistry. 1999;38(39):12648-12654. View Source
• [2] GLPBIO. Abz-Gly-Ile-Val-Arg-Ala-Lys(Dnp)-OH product page. CAS 827044-38-2. View Source
• [3] Devanathan G, Turnbull JL, Ziomek E, Purisima EO, Ménard R, Sulea T. Carboxy-monopeptidase substrate specificity of human cathepsin X. Biochem Biophys Res Commun. 2005;329(2):445-452. View Source